![molecular formula C17H16N2 B8760097 Benzonitrile, 4-[[(4-propylphenyl)methylene]amino]- CAS No. 38690-79-8](/img/structure/B8760097.png)
Benzonitrile, 4-[[(4-propylphenyl)methylene]amino]-
Cat. No. B8760097
M. Wt: 248.32 g/mol
InChI Key: WNPUCDQWHSMXIN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US04058477
Procedure details
A mixture of 5.9 g. of p-aminobenzonitrile and 7.4 g. of p-n-propylbenzaldehyde in 100 ml. of benzene is treated with 150 mg. of p-toluenesulfonic acid and reacted as described in Example 1. After evaporation, there remain 12.5 g. of a yellowish oil which crystallizes with cooling. Purification is carried out by several recrystallizations from isopropanol as described in Example 1. The p-[(p-n-propylbenzyliden)amino]-benzonitrile which is obtained has a melting point of 64.8°-65.5° C. and a clearing point of 77.6° C. UV (ethanol): ε280 = 24300 (shoulder at 310 nm). The nuclear magnetic resonance, mass spectrum, infrared and microanalysis data confirm the structure.
Identifiers
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REACTION_CXSMILES
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[NH2:1][C:2]1[CH:9]=[CH:8][C:5]([C:6]#[N:7])=[CH:4][CH:3]=1.[CH2:10]([C:13]1[CH:20]=[CH:19][C:16]([CH:17]=O)=[CH:15][CH:14]=1)[CH2:11][CH3:12].C1(C)C=CC(S(O)(=O)=O)=CC=1>C1C=CC=CC=1>[CH2:10]([C:13]1[CH:20]=[CH:19][C:16]([CH:17]=[N:1][C:2]2[CH:9]=[CH:8][C:5]([C:6]#[N:7])=[CH:4][CH:3]=2)=[CH:15][CH:14]=1)[CH2:11][CH3:12]
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Inputs
Step One
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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NC1=CC=C(C#N)C=C1
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Step Two
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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C(CC)C1=CC=C(C=O)C=C1
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Step Three
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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C1(=CC=C(C=C1)S(=O)(=O)O)C
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Step Four
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Name
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Quantity
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0 (± 1) mol
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Type
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solvent
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Smiles
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C1=CC=CC=C1
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
ADDITION
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Type
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ADDITION
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Details
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A mixture of 5.9 g
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CUSTOM
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Type
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CUSTOM
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Details
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After evaporation, there
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CUSTOM
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Type
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CUSTOM
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Details
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of a yellowish oil which crystallizes
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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with cooling
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CUSTOM
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Type
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CUSTOM
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Details
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Purification
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CUSTOM
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Type
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CUSTOM
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Details
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is carried out by several recrystallizations from isopropanol
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Outcomes
Product
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Name
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Type
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product
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Smiles
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C(CC)C1=CC=C(C=NC2=CC=C(C#N)C=C2)C=C1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
